Cas no 4857-33-4 (3-Amino-4-(trifluoromethyl)benzoic acid)

3-Amino-4-(trifluoromethyl)benzoic acid structure
4857-33-4 structure
Product Name:3-Amino-4-(trifluoromethyl)benzoic acid
CAS No:4857-33-4
MF:C8H6F3NO2
MW:205.133952617645
CID:328385
PubChem ID:642651
Update Time:2025-04-19

3-Amino-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(trifluoromethyl)benzoic acid
    • 3-amino-4-(trifluoromethyl)-benzoic
    • FT-0649398
    • Benzoic acid, 3-amino-4-(trifluoromethyl)- (9CI)
    • SB77582
    • SY031461
    • AC-3895
    • CL8064
    • InChI=1/C8H6F3NO2/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3H,12H2,(H,13,14
    • 3-Amino-4-(trifluoromethyl)benzoic acid, AldrichCPR
    • J-511598
    • SCHEMBL403027
    • BB 0261331
    • 125483-00-3
    • AKOS015854611
    • 2-amino-alpha,alpha,alpha-trifluoro-p-toluic acid
    • EN300-102228
    • 4857-33-4
    • 3-amino-4-trifluoromethyl-benzoic acid
    • 3-Amino-4-(trifluoromethyl)benzoicacid
    • 3-Amino-4-trifluoromethylbenzoic acid
    • TS-02914
    • benzoic acid, 3-amino-4-(trifluoromethyl)-
    • CS-W018904
    • A905302
    • AM82971
    • MFCD07784307
    • A19957
    • FT-0645772
    • SB34884
    • Inchi: 1S/C8H6F3NO2/c9-8(10,11)5-2-1-4(7(13)14)3-6(5)12/h1-3H,12H2,(H,13,14)
    • InChI Key: RVYKHFGOJJKVNB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)O)=CC=1N)(F)F

Computed Properties

  • Exact Mass: 205.03500
  • Monoisotopic Mass: 205.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.56700
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